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Compound of Interest

Compound Name:

2,2,3,3-

Tetramethylcyclopropanecarboxyli

c acid

Cat. No.: B044984 Get Quote

This guide provides immediate safety, handling, and disposal protocols for researchers,

scientists, and drug development professionals working with 2,2,3,3-
Tetramethylcyclopropanecarboxylic acid. Adherence to these procedures is critical for

ensuring a safe laboratory environment.

Chemical Identifier:

Name: 2,2,3,3-Tetramethylcyclopropanecarboxylic acid

CAS Number: 15641-58-4

Molecular Formula: C₈H₁₄O₂[1]

Appearance: White solid/powder[2]

Primary Hazards:

Causes skin irritation (H315)[1][3][4]

Causes serious eye irritation (H319)[1][3][4]

May cause respiratory irritation (H335)[1][3][4]
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Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling

2,2,3,3-Tetramethylcyclopropanecarboxylic acid.

Protection Type Required Equipment Specifications

Eye and Face Protection

Safety glasses with side

shields or goggles, and a face

shield.

Goggles should be worn for all

procedures. A face shield is

required when there is a risk of

splashing or dust generation.

[3]

Skin Protection
Chemical-resistant gloves and

a lab coat.

Nitrile or other suitable

chemical-resistant gloves

should be worn.[5] A lab coat is

mandatory to protect from skin

contact.

Respiratory Protection
NIOSH-approved respirator

(e.g., N95 dust mask).

Required when working with

the solid form where dust may

be generated or when

adequate ventilation is not

available.[5]

Operational and Disposal Plans
Handling Protocol:

Preparation:

Ensure a safety shower and eye wash station are readily accessible.

Work in a well-ventilated area, preferably within a chemical fume hood.[3]

Assemble all necessary equipment and reagents before handling the chemical.

Donning PPE:
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Put on a lab coat.

Wear appropriate safety glasses or goggles.

Don chemical-resistant gloves.

If there is a risk of dust generation, wear a NIOSH-approved respirator.

Chemical Handling:

Avoid direct contact with skin, eyes, and clothing.

Minimize dust formation during handling and weighing.[3]

Use appropriate tools (e.g., spatulas) for transferring the solid.

Keep the container tightly closed when not in use.[3]

Post-Handling:

Wash hands thoroughly with soap and water after handling.[3]

Clean the work area and any contaminated equipment.

Remove and properly store or dispose of PPE.

Spill Response:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading and entering drains.[3]

Clean-up:

For small spills, carefully sweep or vacuum the solid material, avoiding dust generation.[3]

Place the spilled material into a labeled, sealed container for disposal.[3]
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Decontaminate: Clean the spill area with an appropriate solvent and then soap and water.

Disposal Plan:

All waste containing 2,2,3,3-Tetramethylcyclopropanecarboxylic acid must be treated as

hazardous waste.

Collect waste in a clearly labeled, sealed, and appropriate container.[3]

Dispose of the waste through a licensed professional waste disposal service in accordance

with all local, state, and federal regulations.[6]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 2,2,3,3-
Tetramethylcyclopropanecarboxylic acid in a laboratory setting.
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Workflow for Handling 2,2,3,3-Tetramethylcyclopropanecarboxylic Acid
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Caption: Standard laboratory workflow for handling 2,2,3,3-
Tetramethylcyclopropanecarboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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